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Compound of Interest

Compound Name: 2-Methoxy-1-butanol

Cat. No.: B096681

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of 2-
Methoxy-1-butanol (CAS No. 15467-25-1), a significant solvent and intermediate in various
chemical syntheses. The information is presented to support research, development, and
quality control activities.

Core Physical Properties

The fundamental physical characteristics of 2-Methoxy-1-butanol are summarized in the table
below. These properties are crucial for its application in chemical reactions, formulations, and
purification processes.
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Property Value Units
Molecular Formula CsH1202

Molecular Weight 104.15 g-mol~1[1][2]
Boiling Point 146 °C[1]
Melting Point Not Applicable

Density 0.93 g/cm3[1]
Refractive Index 1.4140 to 1.4180

Miscible in water and soluble in
Solubility common organic solvents

(inferred)

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of liquid compounds like 2-Methoxy-1-butanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and accurate method for this determination is the distillation method.[3]

Methodology:

o Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask.

o Sample Preparation: The round-bottom flask is filled to approximately two-thirds of its volume
with 2-Methoxy-1-butanol. Boiling chips are added to ensure smooth boiling.

e Heating: The flask is gently heated. As the liquid boils, the vapor rises into the distillation
head.
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Temperature Measurement: The thermometer bulb is positioned so that the top of the bulb is
level with the side arm of the distillation head. The temperature is recorded when it stabilizes,
which indicates the boiling point of the substance.[3]

Condensation and Collection: The vapor then passes into the condenser, where it is cooled
and condenses back into a liquid, which is collected in the receiving flask.

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and precise method for
determining the density of a liquid is by using a pycnometer or a graduated cylinder and a
balance.[4]

Methodology:

Mass of Empty Container: The mass of a clean, dry graduated cylinder is accurately
measured using an analytical balance.

Volume of Liquid: A known volume of 2-Methoxy-1-butanol is added to the graduated
cylinder. The volume is read from the bottom of the meniscus.

Mass of Container and Liquid: The combined mass of the graduated cylinder and the liquid is
measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty
graduated cylinder from the combined mass. The density is then calculated by dividing the
mass of the liquid by its volume.[4]

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and can be used to
identify and assess its purity. An Abbe refractometer is commonly used for this measurement.

Methodology:

» Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.
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o Sample Application: A few drops of 2-Methoxy-1-butanol are placed on the prism of the
refractometer.

e Measurement: The prism is closed, and the light source is switched on. The adjustment knob
is turned until the boundary line between the light and dark fields is sharp and centered in
the crosshairs of the eyepiece.

o Reading: The refractive index is read directly from the instrument's scale. The temperature at
which the measurement is taken should also be recorded, as the refractive index is
temperature-dependent.

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent. A qualitative assessment of solubility can be
performed through direct observation.

Methodology:

e Solvent Selection: A range of solvents, including water and common organic solvents (e.g.,
ethanol, acetone, diethyl ether), are selected.

o Sample Addition: A small, measured amount of 2-Methoxy-1-butanol is added to a test tube
containing a specific volume of the chosen solvent.

e Mixing: The mixture is agitated or vortexed to facilitate dissolution.

o Observation: The mixture is observed to see if the 2-Methoxy-1-butanol dissolves
completely. If it does, it is considered soluble in that solvent. If two distinct layers form or the
solution becomes cloudy, it is considered immiscible or insoluble. The observation of a
single, clear phase indicates miscibility.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a logical workflow for the experimental determination of the
physical properties of a liquid compound like 2-Methoxy-1-butanol.
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Workflow for Physical Property Determination of 2-Methoxy-1-butanol
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Caption: Experimental workflow for determining the physical properties of 2-Methoxy-1-
butanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties of 2-Methoxy-1-
butanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096681#physical-properties-of-2-methoxy-1-butanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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